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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: TMI-1
Cat. No.: S545482

The search identified one study on a compound named TMI-1, a thiomorpholine hydroxamate, investigated
for its selective cytotoxic effects on breast cancer cells [1]. The table below summarizes the key findings

from this publication.

Aspect Description

Compound Thiomorpholine hydroxamate inhibitor (TMI-1) [1]

Name

Original Designed as a dual MMP and ADAM metalloproteinase inhibitor for rheumatoid

Purpose arthritis [1]

Repurposed Selective killing of breast tumor cell lines (including triple-negative and ERBB2-

Effect overexpressing) and cancer stem cells, with no adverse effects on non-malignant
cells [1]

Proposed Caspase-dependent apoptosis [1]

Mechanism

In Vivo Model Transgenic MMTV-ERBB2/neu mice; treatment inhibited tumor occurrence and

development [1]

Synergy Strong synergistic effect observed with docetaxel, doxorubicin, and lapatinib [1]
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While I cannot create a meaningful pathway diagram without specific data, I can provide a code template
based on your formatting requirements. You can use this structure and populate the nodes and edges once

you have the detailed information.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b545482#tmi-1-technical-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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